Exclusive Cleavage to Trimer and Monomer
Tetragalacturonic acid (DP4) exhibits a strictly defined cleavage pattern by yeast endo-polygalacturonase, being hydrolyzed exclusively into trigalacturonic acid and galacturonic acid. This contrasts sharply with pentagalacturonic acid (DP5), which undergoes two distinct cleavage modes (2+3 and 4+1), producing a more complex mixture of products [1]. This well-defined, singular outcome makes TGA the preferred substrate for elucidating enzyme mechanisms and studying the kinetics of the (3+1) bond cleavage event [2].
| Evidence Dimension | Enzymatic hydrolysis product profile |
|---|---|
| Target Compound Data | Cleavage exclusively into trigalacturonic acid + galacturonic acid |
| Comparator Or Baseline | Pentagalacturonic acid: Cleavage into (tetra- + galacturonic acid) and (tri- + digalacturonic acid) |
| Quantified Difference | Singular vs. dual cleavage modes |
| Conditions | Yeast endo-polygalacturonase from Saccharomyces fragilis |
Why This Matters
Procurement of TGA ensures a defined, single-product enzymatic reaction, critical for mechanistic studies and precise kinetic parameter determination, which is not achievable with DP5.
- [1] Demain, A. L., & Phaff, H. J. (1954). Composition and Action of Yeast Polygalacturonase. Nature, 174, 515. View Source
- [2] Patel, D. S., & Phaff, H. J. (1960). On the mechanism of action of yeast endo-polygalacturonase on oligogalacturonides and their reduced and oxidized derivatives. Journal of Biological Chemistry, 235(5), 1277-1280. View Source
